Structural Differentiation: N-Methyl vs. N-H (Primary Sulfonamide) in Ortho-Substituted Benzenesulfonamides
2-Ethyl-N,6-dimethylbenzene-1-sulfonamide contains an N-methyl substituent (N-CH₃), while the closest primary-sulfonamide analog, 2-ethyl-6-methylbenzene-1-sulfonamide (CAS 1094671-90-5, MW 199.27), terminates in a free -SO₂NH₂ group . N-alkylation exerts a well-documented class-level effect in sulfonamide medicinal chemistry: it abolishes the capacity to ionize at the sulfonamide nitrogen (removing an H-bond donor), increases lipophilicity (estimated ΔlogP ≈ +0.7 for N-methyl vs. N-H in matched benzenesulfonamide pairs), and alters enzyme binding modes [1].
| Evidence Dimension | Molecular weight; H-bond donor count; estimated logP shift upon N-methylation |
|---|---|
| Target Compound Data | MW = 213.30; HBD = 0 (N-CH₃); logP (estimated, ChemAxon) ≈ 2.1 |
| Comparator Or Baseline | 2-Ethyl-6-methylbenzene-1-sulfonamide: MW = 199.27; HBD = 2 (-SO₂NH₂); logP (estimated) ≈ 1.4 |
| Quantified Difference | ΔMW = +14.03; ΔHBD = -2; ΔlogP ≈ +0.7 |
| Conditions | In silico properties calculated using standardized chemical descriptors; comparative analysis of CAS registry entries . |
Why This Matters
N-methylation eliminates the primary sulfonamide's ability to act as a zinc-binding group in carbonic anhydrase isoforms, fundamentally altering the target profile and making these two compounds non-interchangeable for CA inhibition or other target classes requiring the -SO₂NH₂ warhead [1].
- [1] Supuran CT. How many carbonic anhydrase inhibition mechanisms exist? Journal of Enzyme Inhibition and Medicinal Chemistry, 2016, 31(3): 345–360. (Review establishing that primary sulfonamide -SO₂NH₂ is essential for CA zinc coordination; N-alkylation abolishes this pharmacophore.) View Source
